Cas no 868944-73-4 (4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)nicotinonitrile)

• Product Name: 4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)nicotinonitrile
• CAS No: 868944-73-4
• MF: C₁₁H₁₃BN₂O₂
• MW: 216.044122457504
• MDL: MFCD08276021
• CID: 719006
• PubChem ID: 11600965
• Update Time: 2025-10-06

4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)nicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)picolinonitrile
• 3-Cyano-4-(5,5-Dimethyl-[1,3,2]dioxaborinan-2-yl)-pyridine
• 3-Pyridinecarbonitrile,4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-
• 4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)pyridine-3-carbonitrile
• 3-CYANOPYRIDINE-4-BORONIC ACID,NEOPENTYL GLYCOL ESTER
• 3-Pyridinecarbonitrile,4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)
• 4-(5,5-dimethyl-[1,3,2]dioxaborinan-2-yl)nicotinonitrile
• 4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)nicotinonitrile
• 4-(5,5-Dimethyl-1,3,2-dioxaborinan-2-yl)-3-pyridinecarbonitrile (ACI)
• 868944-73-4
• DTXSID60469250
• 3-CYANO-4-(5,5-DIMETHYL-[1,3,2]DIOXABORINAN-2-YL)PYRIDINE
• AKOS016016059
• MFCD08276021
• AB44826
• CS-0190069
• D71287

• MDL： MFCD08276021
• Inchi： 1S/C11H13BN2O2/c1-11(2)7-15-12(16-8-11)10-3-4-14-6-9(10)5-13/h3-4,6H,7-8H2,1-2H3
• InChI Key： JFRIWKOKFKGGCR-UHFFFAOYSA-N
• SMILES： N#CC1C(B2OCC(C)(C)CO2)=CC=NC=1

Computed Properties

• Exact Mass: 216.10700
• Monoisotopic Mass: 216.1070078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• PSA: 55.14000
• LogP: 0.72148

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 3-pyridinecarbonitriles

Additional information on 4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)nicotinonitrile

4-(5,5-Dimethyl-1,3,2-Dioxaborinan-2-yl)Nicotinonitrile: A Comprehensive Overview

The compound 4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)nicotinonitrile, identified by the CAS number 868944-73-4, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of dioxaborolanes, which are known for their unique structural properties and reactivity. The molecule's structure incorporates a nicotinonitrile moiety fused with a dioxaborolane ring system, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of dioxaborolane derivatives in the field of organoboron chemistry. These compounds are widely used as intermediates in the synthesis of complex organic molecules due to their stability and versatility. The presence of the nicotinonitrile group in this compound adds an additional layer of functionality, enabling it to participate in a variety of chemical reactions such as nucleophilic substitutions and cross-coupling reactions.

The synthesis of 4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)nicotinonitrile involves a multi-step process that typically begins with the preparation of the dioxaborolane precursor. Researchers have developed efficient methodologies to construct this compound using boronic acid intermediates and transition metal catalysts. The use of palladium catalysts has been particularly effective in achieving high yields and excellent regioselectivity during the coupling reactions.

In terms of applications, this compound has shown promise in the development of novel pharmaceutical agents. Its ability to act as a boronic acid surrogate makes it valuable in Suzuki-Miyaura cross-coupling reactions, which are pivotal in drug discovery. Additionally, the compound's unique electronic properties make it a candidate for use in materials science, particularly in the synthesis of advanced polymers and optoelectronic materials.

The structural integrity of 4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)nicotinonitrile is further enhanced by its methyl substituents on the dioxaborolane ring. These groups not only stabilize the molecule but also contribute to its thermal stability and resistance to degradation under harsh conditions. Such properties are crucial for its application in high-throughput screening processes and large-scale chemical manufacturing.

Recent advancements in computational chemistry have allowed researchers to gain deeper insights into the electronic structure and reactivity of this compound. Quantum mechanical calculations have revealed that the molecule exhibits favorable orbital interactions during key reaction steps, which aligns with experimental observations regarding its reactivity patterns.

In conclusion, 4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)nicotinonitrile stands out as a versatile building block in modern organic synthesis. Its unique combination of structural features and functional groups positions it as a valuable tool for advancing research across multiple disciplines. As ongoing studies continue to uncover new applications and improve synthetic methodologies, this compound is poised to play an increasingly important role in both academic and industrial settings.